Cas no 15525-13-0 (Tetramethylammonium Tetraphenylborate(1-))

• Product name: Tetramethylammonium Tetraphenylborate(1-)
• CAS No: 15525-13-0
• MF: C₂₈H₃₂BN
• MW: 393.371387481689
• CID: 904205
• PubChem ID: 11079735

Tetramethylammonium Tetraphenylborate(1-) Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium Tetraphenylborate(1-)
• (C6H5)4B(1-)*NMe4(1+)
• 345679_ALDRICH
• Rubidium tetraphenylborate
• Tetramethylammonium
• tetramethylammonium tetraphenylborate
• Tetramethylammoniumtetraphenylborat
• Tetramethylammonium-tetraphenylborat
• tetraphenyl-boric acid , rubidium salt
• tetraphenyl-boric acid , tetramethylammonium salt
• tetraphenylboron rubidium
• Tetraphenyl-borsaeure, Rubidium-Salz
• Tetraphenyl-borsaeure, Tetramethylammonium-Salz
• 15525-13-0
• DTXSID50935171
• N,N,N-Trimethylmethanaminium tetraphenylborate(1-)
• SCHEMBL465007
• NS00085897

• Inchi： InChI=1S/C24H20B.C4H12N/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-5(2,3)4/h1-20H;1-4H3/q-1;+1
• InChI Key： OYLLGGNHXZRMRR-UHFFFAOYSA-N
• SMILES： C[N+](C)(C)C.c1ccc(cc1)[B-](c1ccccc1)(c1ccccc1)c1ccccc1

Computed Properties

• Exact Mass: 392.26656
• Monoisotopic Mass: 393.2627802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives